Cas no 52427-11-9 (3-(4-Methoxyphenyl)-2-methylpropanoic acid)

3-(4-Methoxyphenyl)-2-methylpropanoic acid is a methoxy-substituted phenylpropanoic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a methoxyphenyl group and a methyl substituent on the propanoic acid backbone, which may influence its reactivity and binding properties. This compound is of interest due to its potential as an intermediate in the synthesis of bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) or other therapeutic agents. The methoxy group enhances solubility and electronic effects, while the methyl substitution can impart steric control in synthetic pathways. It is typically handled under standard laboratory conditions, requiring protection from moisture and light for optimal stability.

3-(4-Methoxyphenyl)-2-methylpropanoic acid structure

52427-11-9 structure

Product Name:3-(4-Methoxyphenyl)-2-methylpropanoic acid

CAS No:52427-11-9

MF:C₁₁H₁₄O₃

MW:194.227063655853

MDL:MFCD09894708

CID:4654631

PubChem ID:10535804

Update Time:2025-06-08

3-(4-Methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-methoxyphenyl)-2-methylpropanoic acid
- Benzenepropanoic acid, 4-methoxy-alpha-methyl-
- CCA42711
- p-methoxy-alpha-methylhydrocinnamic acid
- 2-Methyl-3-(4-methoxyphenyl)propionic acid
- 3-(4-Methoxy-phenyl)-2-methyl-propionic acid
- D71902
- alpha-methyl-beta-(p-methoxyphenyl)propionic acid
- alpha-methyl-beta-(p-methoxylphenyl)propionic acid
- alpha-Methyl-beta-(rho-methoxyphenyl)propionic acid
- Z1526503417
- 3-(4-Methoxyphenyl)-2-methylpropanoic acid
- MDL： MFCD09894708
- Inchi： 1S/C11H14O3/c1-8(11(12)13)7-9-3-5-10(14-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,12,13)
- InChI Key： ZLBZKSGFGIEZGQ-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 194.094294304g/mol
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 46.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M228518-10mg	3-(4-methoxyphenyl)-2-methylpropanoic Acid	52427-11-9		10mg	$ 50.00	2022-06-04
TRC	M228518-50mg	3-(4-methoxyphenyl)-2-methylpropanoic Acid	52427-11-9		50mg	$ 185.00	2022-06-04
TRC	M228518-100mg	3-(4-methoxyphenyl)-2-methylpropanoic Acid	52427-11-9		100mg	$ 275.00	2022-06-04
Chemenu	CM361468-1g	3-(4-Methoxyphenyl)-2-methylpropanoic acid	52427-11-9	95%+	1g	$614	2022-06-11
Enamine	EN300-95262-0.05g	3-(4-methoxyphenyl)-2-methylpropanoic acid	52427-11-9	95.0%	0.05g	$98.0	2025-03-21
Enamine	EN300-95262-0.1g	3-(4-methoxyphenyl)-2-methylpropanoic acid	52427-11-9	95.0%	0.1g	$146.0	2025-03-21
Enamine	EN300-95262-0.25g	3-(4-methoxyphenyl)-2-methylpropanoic acid	52427-11-9	95.0%	0.25g	$208.0	2025-03-21
Enamine	EN300-95262-0.5g	3-(4-methoxyphenyl)-2-methylpropanoic acid	52427-11-9	95.0%	0.5g	$328.0	2025-03-21
Enamine	EN300-95262-1.0g	3-(4-methoxyphenyl)-2-methylpropanoic acid	52427-11-9	95.0%	1.0g	$420.0	2025-03-21
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